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Compound of Interest

Compound Name: Allylurea

Cat. No.: B145677

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allylurea (prop-2-enylurea) is a versatile organic compound with significant potential in various
scientific and industrial domains. This technical guide provides a comprehensive overview of
allylurea, including its fundamental chemical and physical properties, detailed experimental
protocols for its synthesis and purification, and an exploration of its applications, particularly in
the realms of drug development and polymer chemistry. The information is curated to be a
valuable resource for researchers, scientists, and professionals in drug development, offering
both foundational knowledge and practical methodologies.

Core Chemical and Physical Properties

Allylurea, with the CAS number 557-11-9, is a urea derivative containing a reactive allyl group.
[1][2] This dual functionality makes it a valuable building block in organic synthesis. Its
molecular and physical properties are summarized in the tables below.

Table 1: Molecular Properties of Allylurea
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Property Value Source
CAS Number 557-11-9 [1]12]
Molecular Formula CaHsN20 [1][2]
IUPAC Name prop-2-enylurea [2]
Molecular Weight 100.12 g/mol [2]
Canonical SMILES C=CCNC(=O)N [2]
InChi Key VPJDULFXCAQHRC- 1]

UHFFFAOYSA-N

ble 2: Physicochemical ¢ Ally]

Property Value Source

White to cream-colored

Appearance .
crystalline powder
Melting Point 84-86 °C
Boiling Point 168 °C
Soluble in water and ethanol;
Solubility slightly soluble in ether and
chloroform
Density 1.008 g/cm3

Synthesis and Purification of Allylurea

The synthesis of allylurea can be achieved through several routes. A common and effective
method involves the reaction of allylamine with a source of the carbonyl group, such as urea or
an isocyanate derivative.

Experimental Protocol: Synthesis of Allylurea from
Allylamine and Urea

This protocol outlines a straightforward synthesis of allylurea.
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Materials:

Allylamine

Urea

Hydrochloric acid (concentrated)

Ethanol

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine allylamine and an
equimolar amount of urea.

o Add a catalytic amount of concentrated hydrochloric acid to the mixture.

» Heat the mixture to reflux for a specified period, monitoring the reaction progress by thin-
layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Concentrate the solution under reduced pressure to remove the solvent.

e The crude product will precipitate upon cooling. Collect the solid by vacuum filtration.
e Wash the crude product with cold ethanol to remove unreacted starting materials.

o Further purify the product by recrystallization.

Experimental Protocol: Purification of Allylurea by
Recrystallization

Materials:

e Crude allylurea
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» Ethanol (or a suitable solvent mixture such as ethanol/ether or ethanol/chloroform)
o Deionized water

o Activated charcoal (optional)

Procedure:

 Dissolve the crude allylurea in a minimal amount of hot ethanol.

« If colored impurities are present, add a small amount of activated charcoal and heat the
solution for a few minutes.

» Perform a hot gravity filtration to remove the activated charcoal and any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined
crystals.

o Further cool the solution in an ice bath to maximize crystal yield.
o Collect the purified crystals by vacuum filtration.
e Wash the crystals with a small amount of cold ethanol.

e Dry the crystals in a desiccator or under vacuum to obtain pure allylurea.

Synthesis Purification
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Workflow for the synthesis and purification of allylurea.

Applications in Drug Development and Research
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Urea and its derivatives are recognized as privileged structures in medicinal chemistry due to
their ability to form stable hydrogen bonds with biological targets. Allylurea, as a reactive
precursor, is of significant interest in the development of novel therapeutic agents.

Anticancer Activity

N-acylureas, which can be synthesized from allylurea, have demonstrated cytotoxic activity
against various cancer cell lines. The proposed mechanism of action for some N-acylureas
involves the inhibition of key signaling pathways that are often dysregulated in cancer.

While a specific signaling pathway for allylurea has not been definitively elucidated, the
general mechanism for N-acylurea derivatives often involves the modulation of receptor
tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Human
Epidermal Growth Factor Receptor 2 (HER2). Inhibition of these receptors can disrupt
downstream signaling cascades like the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways,
which are critical for cell proliferation and survival.
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Proposed signaling pathway inhibition by N-acylurea derivatives.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b145677?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Analgesic and Anti-inflammatory Potential

Certain urea derivatives have been investigated for their analgesic and anti-inflammatory
properties. The mechanism is thought to involve the inhibition of enzymes such as
cyclooxygenase (COX), which are key mediators of inflammation and pain. Further
derivatization of allylurea could lead to the development of novel non-steroidal anti-
inflammatory drugs (NSAIDs).

Application in Polymer Chemistry: Molecularly
Imprinted Polymers (MIPs)

Allylurea'’s vinyl group makes it a suitable functional monomer for polymerization. A significant
application is in the synthesis of Molecularly Imprinted Polymers (MIPs). MIPs are synthetic
polymers with artificially created recognition sites for a target molecule.

Experimental Protocol: Synthesis of Allylurea-based
MIPs for Drug Delivery

This protocol provides a general framework for the synthesis of MIPs using allylurea as a
functional monomer for the potential controlled release of a model drug.

Materials:

Template drug molecule

Allylurea (functional monomer)

Ethylene glycol dimethacrylate (EGDMA) (cross-linker)

Azobisisobutyronitrile (AIBN) (initiator)

Suitable porogenic solvent (e.g., acetonitrile, chloroform)
Procedure:

o Pre-polymerization Complex Formation: In a glass vial, dissolve the template drug and
allylurea in the porogenic solvent. The molar ratio of template to functional monomer is a
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critical parameter to optimize. Allow the mixture to stand for a period to facilitate the
formation of hydrogen bonds between the template and allylurea.

o Polymerization: Add the cross-linker (EGDMA) and the initiator (AIBN) to the pre-
polymerization mixture. Purge the solution with nitrogen gas to remove oxygen, which can
inhibit polymerization. Seal the vial and initiate polymerization by heating or UV irradiation.

o Template Removal: After polymerization, the resulting polymer monolith is ground into fine
particles. The template molecule is then extracted from the polymer matrix by washing
extensively with a suitable solvent (e.g., a mixture of methanol and acetic acid). This step
creates the specific recognition sites within the polymer.

o Characterization: The resulting MIP particles are characterized for their size, morphology,
and binding affinity for the template drug.

The use of allylurea in MIPs offers a promising avenue for the development of advanced drug
delivery systems with enhanced selectivity and controlled release profiles.

Safety and Handling

Allylurea should be handled with appropriate safety precautions in a well-ventilated laboratory.
It is advisable to wear personal protective equipment, including gloves, safety glasses, and a
lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Allylurea is a valuable and versatile chemical compound with a well-defined set of properties

and synthetic routes. Its utility extends from a fundamental building block in organic chemistry
to a key component in the development of advanced materials like MIPs and potentially novel
therapeutic agents. The detailed protocols and technical information provided in this guide are
intended to facilitate further research and innovation in the various fields where allylurea can

make a significant impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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